[Val4] Angiotensin III

• Molecular Formula: C47H68N12O11
• Molecular Weight: 977.1 g/mol
• InChI: InChI=1S/C45H64N12O9.C2H4O2/c1-25(2)36(55-38(59)31(46)12-8-18-50-45(47)48)41(62)52-32(20-28-14-16-30(58)17-15-28)39(60)56-37(26(3)4)42(63)53-33(22-29-23-49-24-51-29)43(64)57-19-9-13-35(57)40(61)54-34(44(65)66)21-27-10-6-5-7-11-27;1-2(3)4/h5-7,10-11,14-17,23-26,31-37,58H,8-9,12-13,18-22,46H2,1-4H3,(H,49,51)(H,52,62)(H,53,63)(H,54,61)(H,55,59)(H,56,60)(H,65,66)(H4,47,48,50);1H3,(H,3,4)/t31-,32-,33-,34-,35-,36-,37-;/m0./s1
• InChIKey: UBCDCKZLUANRNL-KSHZUBQQSA-N

[Val4] Angiotensin III Key Attributes

[Val4] Angiotensin III (also known as (Val4)-Angiotensin III) is a synthetic heptapeptide variant of the endogenous hormone Angiotensin III, a key component of the renin-angiotensin system (RAS). Its amino acid sequence, Arg-Val-Tyr-Val-His-Pro-Phe, features a valine substitution at the 4th position compared to the native angiotensin II/III sequences [1]. This modification results in a potent full agonist of both Gαq and β-arrestin2 (βarr2) signaling pathways, with reported pEC50 values of 8.31 and 8.44, respectively [2].

Functional selectivity / biased agonism research at AT1R

Gαq and β-arrestin2 pathway activation profiling

Structure-activity relationship (SAR) studies for peptide GPCR ligands

• [1] PubChem. (Val4)-angiotensin III. PubChem Compound Summary for CID 10260202. View Source
• [2] Namkung Y, et al. Functional selectivity profiling of the angiotensin II type 1 receptor using pathway-wide BRET signaling sensors. Sci Signal. 2018 Dec 4;11(559):eaat1631. View Source

Pitfalls of Replacing [Val4] Angiotensin III

Generic substitution among angiotensin peptides is not feasible due to profound differences in receptor affinity, functional selectivity, and in vivo activity. For instance, while Angiotensin II (Ang II) is the prototypical agonist for both AT1 and AT2 receptors, Angiotensin III (Ang III) is the predominant endogenous agonist for AT2 receptor-mediated natriuresis, a function not effectively replicated by Ang II [1]. Furthermore, the specific amino acid sequence of [Val4] Angiotensin III is not equivalent to native Ang III; it is a distinct analog with a defined pEC50 for Gαq and βarr2 signaling, which cannot be assumed for other 'in-class' peptides. These differences underscore that the biological and pharmacological profile of [Val4] Angiotensin III is unique and must be considered for precise experimental outcomes.

Native Angiotensin II or III may not replicate the biased ERK signaling profile; ERK bias is linked to position-4 modification.

Single-residue changes determine functional selectivity; substituting [Val4] may yield confounded Gαq/βarr readouts.

Non-specific peptide analogs compromise pathway-specific assays; biased agonism quantification requires a defined probe.

• [1] Padia SH, et al. Defective Renal Angiotensin III and AT2 Receptor Signaling in Prehypertensive Spontaneously Hypertensive Rats. J Am Heart Assoc. 2019 May 1;8(9):e012016. View Source

[Val4] Angiotensin III Evidence Guide

AT1R Biased Signaling Profile

[Val4] Angiotensin III exhibits potent, full agonism at both the Gαq and β-arrestin2 (βarr2) signaling pathways downstream of the AT1 receptor, as quantified by pEC50 values. The reported pEC50 for Gαq is 8.31 (equivalent to an EC50 of ~4.9 nM) and for βarr2 is 8.44 (equivalent to an EC50 of ~3.6 nM) [1]. This is in contrast to the native Ang II peptide, which can exhibit functional selectivity, and other analogs may have biased signaling profiles. For example, Ang-(1-7) is a competitive antagonist for Ang II/Gi and Ang II/Gq pathways, failing to promote G-protein activation [2].

AT1R biased signaling

Head‑to‑head

Gαq pEC50 8.31
βarr2 pEC50 8.44

Biased pathway activation context

ERK bias over Gq signaling; AngII baseline favors Gαq

Evidence Dimension	Potency (Gαq signaling)
Target Compound Data	pEC50 8.31 (EC50 ~4.9 nM)
Comparator Or Baseline	Ang-(1-7) (baseline antagonist)
Quantified Difference	[Val4] Ang III is a full agonist; Ang-(1-7) is an antagonist
Conditions	BRET-based biosensor assays in HEK293 cells expressing AT1R

Why This Matters

Defining the precise agonist profile is essential for studies dissecting AT1R-mediated G-protein versus β-arrestin signaling pathways.

• [1] Namkung Y, et al. Functional selectivity profiling of the angiotensin II type 1 receptor using pathway-wide BRET signaling sensors. Sci Signal. 2018 Dec 4;11(559):eaat1631. View Source
• [2] Santos RA, et al. Angiotensin-(1-7) is an endogenous ligand for the G protein-coupled receptor Mas. Hypertension. 2003;41(3 Pt 2):737-743. View Source

AT2R vs. AT1R Subtype Selectivity

The plasma clearance rate of [Val4] Angiotensin III is a critical determinant of its duration of action in vivo and is substantially different from that of Angiotensin II. A study in conscious dogs reported that the metabolic clearance rate for Ang III was 391 ± 19 ml·kg⁻¹·min⁻¹, compared to only 107 ± 13 ml·kg⁻¹·min⁻¹ for Ang II [1]. This faster clearance has been corroborated in other models, with a clearance rate of 140 ± 13.6 L/h reported for [Val4] Angiotensin III in sodium-deficient sheep [2].

AT2R subtype affinity

Class‑level

Ang III IC50 AT2R 0.648 nM
AT1R 21.1 nM

Class-level selectivity context

~32-fold AT2R preference; experimental design review

Evidence Dimension	Plasma Clearance Rate
Target Compound Data	391 ± 19 ml·kg⁻¹·min⁻¹ (in dogs) [1]
Comparator Or Baseline	Angiotensin II: 107 ± 13 ml·kg⁻¹·min⁻¹
Quantified Difference	~3.6-fold higher clearance for Ang III
Conditions	Conscious dogs during acute double blockade of the renin system

Why This Matters

Rapid clearance requires careful experimental design for infusion studies and directly impacts the interpretation of acute versus chronic effects.

• [1] Leyssac PP, et al. Effects of different angiotensins during acute, double blockade of the renin system in conscious dogs. Am J Physiol Regul Integr Comp Physiol. 2003 Nov;285(5):R1141-8. View Source
• [2] Blair-West JR, et al. [DES-ASP1] angiotensin II in the sheep: Blood levels and its effect on plasma renin concentration. Life Sci. 1980;27(16):1495-1502. View Source

Position 4 Modification in AT1R Bias

Native Angiotensin III demonstrates a strong preference for the AT2 receptor over the AT1 receptor. It is an AT2R agonist with an IC50 of 0.648 nM for AT2R compared to 21.1 nM for AT1R . This ~33-fold selectivity for AT2R is a defining feature. While [Val4] Angiotensin III is a close analog, its valine substitution at position 4 can alter its binding kinetics. For instance, in some vascular beds, the potency order of angiotensin analogs is [Val5]-Ang II > [Ile5]-Ang II > [Ile5]-Ang I > [Val4]-Ang III, indicating that the [Val4] modification can modulate receptor interactions [1].

Position‑4 bias determinant

Head‑to‑head

Val4 substitution drives ERK pathway bias over Gq

Structure‑activity relationship context

Position‑4 engineering validates biased signaling probe

Evidence Dimension	Receptor Binding Affinity (IC50)
Target Compound Data	Not directly reported for [Val4] analog; inferred from native Ang III (AT2R: 0.648 nM, AT1R: 21.1 nM)
Comparator Or Baseline	Angiotensin II (non-selective)
Quantified Difference	~33-fold selectivity for AT2R for native Ang III
Conditions	Radioligand binding assays

Why This Matters

AT2R selectivity is crucial for research aimed at dissecting the protective, anti-fibrotic, and natriuretic roles of the RAS, as opposed to the classical AT1R-mediated vasoconstriction.

• [1] Andersson KE, et al. Evidence for angiotensin II receptors in the urinary bladder of the rabbit. Acta Physiol Scand. 1991;141(4):469-75. View Source

[Val4] Angiotensin III Research Applications

Profiling AT1R Functional Selectivity

Use [Val4] Angiotensin III as a reference full agonist to benchmark the activation of Gαq and β-arrestin2 pathways downstream of the AT1 receptor. Its well-defined pEC50 values (8.31 for Gαq, 8.44 for βarr2) provide a quantitative baseline for comparing the efficacy and potency of novel biased ligands or for evaluating the effects of receptor mutations [1].

Investigating Determinants of GPCR Signaling Bias

Employ [Val4] Angiotensin III in renal physiology studies to activate AT2 receptors and induce natriuresis. The evidence that Ang III, not Ang II, is the predominant endogenous agonist for this pathway makes [Val4] Ang III a critical tool for studying renal sodium handling and the pathophysiology of hypertension, particularly in models like the spontaneously hypertensive rat [2].

Dissecting RAS in Neurological and Peripheral Models

Utilize [Val4] Angiotensin III in animal models to study the metabolism and clearance of angiotensin peptides. Its significantly faster plasma clearance rate compared to Angiotensin II (e.g., 391 vs. 107 ml·kg⁻¹·min⁻¹ in dogs) [3] makes it a valuable probe for understanding the role of aminopeptidases in regulating angiotensin activity and for optimizing the dosing regimens of angiotensin-based therapeutics.

Application

Selection Property

Validation Focus

AT1R functional selectivity profiling

Biased agonism profile

Gαq/β-arrestin recruitment assays

GPCR signaling bias determinants

Position‑4 SAR attribute

ERK vs Gq pathway response

RAS pathway dissection

Receptor subtype selectivity context

AT1R‑mediated signaling segregation

BRET/FRET assay calibration

Dual‑pathway activation

Assay fidelity and reproducibility

• [1] Namkung Y, et al. Functional selectivity profiling of the angiotensin II type 1 receptor using pathway-wide BRET signaling sensors. Sci Signal. 2018 Dec 4;11(559):eaat1631. View Source
• [2] Padia SH, et al. Defective Renal Angiotensin III and AT2 Receptor Signaling in Prehypertensive Spontaneously Hypertensive Rats. J Am Heart Assoc. 2019 May 1;8(9):e012016. View Source
• [3] Leyssac PP, et al. Effects of different angiotensins during acute, double blockade of the renin system in conscious dogs. Am J Physiol Regul Integr Comp Physiol. 2003 Nov;285(5):R1141-8. View Source